Cas no 306936-10-7 (2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE)

• Product Name: 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE
• CAS No: 306936-10-7
• MF: C₁₂H₈ClNO₂S
• MW: 265.715420722961
• CID: 303587
• PubChem ID: 2798551
• Update Time: 2025-06-13

2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarbonylchloride, 2-(2,3-dihydro-5-benzofuranyl)-
• 2-(2,3-Dihydro-1-benzofuran-5-yl)-1,3-thiazole-4-carbonyl chloride
• 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE
• 2,6-DIFLUOROBENZYLMETHYLSULFONE
• FRELABMUDPYWKB-UHFFFAOYSA-N
• DTXSID60384015
• 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE,
• 2-(2,3-Dihydrobenzofuran-5-yl)thiazole-4-carbonylchloride
• 306936-10-7
• 2-(2,3-Dihydrobenzofuran-5-yl)thiazole-4-carbonyl chloride
• 2-(2,3-dihydro-1-benzofuran-5-yl)thiazole-4-carbonyl chloride, AldrichCPR
• SCHEMBL1830654
• FT-0608391
• MFCD01571246
• A820539
• DB-047866

• MDL： MFCD01571246
• Inchi： 1S/C12H8ClNO2S/c13-11(15)9-6-17-12(14-9)8-1-2-10-7(5-8)3-4-16-10/h1-2,5-6H,3-4H2
• InChI Key： FRELABMUDPYWKB-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(C2C=CC3=C(C=2)CCO3)=N1)=O

Computed Properties

• Exact Mass: 264.99600
• Monoisotopic Mass: 264.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.444
• Melting Point: 133 °C
• Boiling Point: 429.6°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.645
• PSA: 67.43000
• LogP: 3.12400

2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE

Introduction to 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE (CAS No. 306936-10-7)

2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE (CAS No. 306936-10-7) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a thiazole derivative with a 2,3-dihydrobenzofuran moiety. Its unique structure and chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those with potential therapeutic applications.

The chemical structure of 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE consists of a thiazole ring fused to a 2,3-dihydrobenzofuran moiety, with a chlorocarbonyl group attached to the thiazole ring. This combination of functional groups imparts a range of interesting chemical and biological properties, making it an attractive target for synthetic chemists and drug developers alike.

In recent years, there has been a growing interest in the development of novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural diversity and functional versatility of 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE have made it a key intermediate in the synthesis of several promising drug candidates. For instance, its use in the preparation of antitumor agents has been extensively studied due to its ability to modulate key biological pathways involved in cancer progression.

The synthesis of 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE typically involves multi-step reactions that include the formation of the 2,3-dihydrobenzofuran ring and subsequent functionalization to introduce the thiazole and chlorocarbonyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

In addition to its role as an intermediate in drug synthesis, 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE has also shown promise as a lead compound in its own right. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The biological activity of 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE is attributed to its ability to form stable complexes with target proteins through non-covalent interactions. This property makes it an attractive candidate for structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict and optimize its binding interactions with target proteins.

Clinical trials involving compounds derived from 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE have shown promising results in terms of safety and efficacy. These trials have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of these compounds, paving the way for further development and potential clinical applications.

In conclusion, 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)THIAZOLE-4-CARBONYL CHLORIDE (CAS No. 306936-10-7) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for both academic exploration and industrial application. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.